Cas no 646058-54-0 (Benz[a]anthracen-3-amine)
Benz[a]anthracen-3-amine structure
Product Name:Benz[a]anthracen-3-amine
CAS No:646058-54-0
MF:C18H13N
MW:243.302524328232
CID:421607
PubChem ID:60042381
Update Time:2025-04-19
Benz[a]anthracen-3-amine Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracen-3-amine
- benzo[a]anthracen-3-amine
- 646058-54-0
- SCHEMBL5012451
- TETRAPHEN-3-AMINE
- DTXSID30733531
-
- Inchi: 1S/C18H13N/c19-16-7-8-17-15(10-16)6-5-14-9-12-3-1-2-4-13(12)11-18(14)17/h1-11H,19H2
- InChI Key: ILYMSWPTJXADLD-UHFFFAOYSA-N
- SMILES: NC1C=CC2=C(C=1)C=CC1=CC3C=CC=CC=3C=C21
Computed Properties
- Exact Mass: 243.10489
- Monoisotopic Mass: 243.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benz[a]anthracen-3-amine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
646058-54-0 (Benz[a]anthracen-3-amine) Related Products
- 2243-62-1(naphthalene-1,5-diamine)
- 1606-67-3(1-Aminopyrene)
- 613-13-8(2-Aminoanthracene)
- 14923-84-3(1,6-Pyrenediamine)
- 3366-65-2(Phenanthren-2-amine)
- 1892-54-2(Phenanthren-3-amine)
- 947-73-9(9-Aminophenanthrene)
- 91-59-8(naphthalen-2-amine)
- 17075-03-5(4-Aminopyrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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